N-(3,5-dimethylphenyl)-2-[1-(2-hydroxyethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide

Specification

• CAS No.: 899971-33-6
• Molecular Formula: C17H19N5O3
• Molecular Weight: 341.371
• IUPAC Name: N-(3,5-dimethylphenyl)-2-[1-(2-hydroxyethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• Standard InChI: InChI=1S/C17H19N5O3/c1-11-5-12(2)7-13(6-11)20-15(24)9-21-10-18-16-14(17(21)25)8-19-22(16)3-4-23/h5-8,10,23H,3-4,9H2,1-2H3,(H,20,24)
• Standard InChI Key: DFRYGAWNUAFZNL-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)NC(=O)CN2C=NC3=C(C2=O)C=NN3CCO)C

Introduction

N-(3,5-dimethylphenyl)-2-[1-(2-hydroxyethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide is a complex organic compound with significant potential in medicinal chemistry. It combines a pyrazolo[3,4-d]pyrimidine core with an acetamide group, offering various biological activities. This compound is of interest due to its structural components that may influence its pharmacological properties.

Synthesis

The synthesis of N-(3,5-dimethylphenyl)-2-[1-(2-hydroxyethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide typically involves several key steps. These steps often incorporate elements like hydrazine and carbonyl compounds, which are common in heterocyclic chemistry. The synthesis may require specific conditions such as temperature control and the use of inert atmospheres to prevent oxidation or hydrolysis of sensitive intermediates.

Potential Applications

This compound is expected to exhibit various biological activities due to its structural components. The interaction with specific molecular targets may modulate signaling pathways within cells, leading to therapeutic effects. Further pharmacological studies are necessary to elucidate its precise mechanism of action.

Chemical Reactions

N-(3,5-dimethylphenyl)-2-[1-(2-hydroxyethyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide can undergo various chemical reactions. Common reagents for these reactions include potassium permanganate for oxidation and sodium borohydride for reduction. The choice of reagents and conditions significantly affects the yield and purity of the products obtained.